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Compound of Interest

Compound Name: Sik-IN-3

cat. No.: B15618272

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sik-IN-3 is a potent inhibitor of Salt-Inducible Kinases (SIKs), a family of serine/threonine
kinases that play crucial roles in various physiological processes, including metabolic
regulation, inflammation, and cellular differentiation. As members of the AMP-activated protein
kinase (AMPK)-related kinase family, SIKs (SIK1, SIK2, and SIK3) are key regulators of signal
transduction pathways. Sik-IN-3 provides a valuable tool for investigating the biological
functions of SIKs and for potential therapeutic development. These application notes provide
detailed protocols for the dissolution, storage, and in vitro application of Sik-IN-3.

Product Information

Parameter Value Reference

Target(s) SIK1, SIK2, SIK3 [1112][3]
SIK1: 0.1 nM, SIK2: 0.3 nM,

ICso [11[2][3]
SIK3: 0.8 nM

Molecular Formula C24H27Ns03 N/A

Molecular Weight 433.51 g/mol N/A

Appearance Crystalline solid N/A

Solubility and Dissolution
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Sik-IN-3 is sparingly soluble in aqueous solutions but is readily soluble in organic solvents such

as Dimethyl Sulfoxide (DMSO). For most in vitro applications, it is recommended to prepare a

concentrated stock solution in high-purity, anhydrous DMSO.

Protocol 1: Preparation of a 10 mM Sik-IN-3 Stock Solution in DMSO

Materials:

Sik-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the Sik-IN-3 vial to room temperature before opening to prevent moisture
condensation.

Weigh the desired amount of Sik-IN-3 powder using an analytical balance. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.335 mg of Sik-IN-3.

Add the appropriate volume of anhydrous DMSO to the vial containing the Sik-IN-3 powder.

Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming
to 37°C in a water bath can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles. If particles are
present, continue vortexing or gently warm the solution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Storage and Stability
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Proper storage of Sik-IN-3 is critical to maintain its activity and ensure experimental
reproducibility. Both the solid compound and stock solutions should be stored under specific
conditions to prevent degradation.

Storage ]
Form Shelf Life Notes
Temperature

Store in a desiccator
Solid Powder -20°C > 2 years to protect from

moisture.

Aliquot to avoid
DMSO Stock Solution -20°C Up to 6 months repeated freeze-thaw

cycles.

) Recommended for
DMSO Stock Solution -80°C Up to 2 years
long-term storage.

Note: The stability of Sik-IN-3 in aqueous cell culture media at 37°C has not been extensively
characterized. It is recommended to prepare fresh working solutions from the DMSO stock for
each experiment and to minimize the incubation time when possible.

Experimental Protocols

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Materials:

e 10 mM Sik-IN-3 stock solution in DMSO

» Pre-warmed complete cell culture medium

Procedure:

e Thaw a single aliquot of the 10 mM Sik-IN-3 stock solution at room temperature.

o Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to
achieve the desired final concentrations for your experiment.
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» Important: The final concentration of DMSO in the cell culture medium should be kept to a
minimum, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity. Ensure that the
vehicle control wells receive the same final concentration of DMSO as the experimental

wells.
o Gently mix the working solutions by pipetting or inverting the tube.
o Add the working solutions to your cell cultures and proceed with your experimental timeline.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the SIK signaling pathway and a general workflow for a cell-

based assay using Sik-IN-3.
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Figure 1: Simplified SIK signaling pathway. Sik-IN-3 inhibits SIK activity, preventing the
phosphorylation of CRTCs and Class lla HDACs.
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Figure 2: General workflow for a cell-based assay using Sik-IN-3.
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Figure 3: Decision tree for the storage and handling of Sik-IN-3.

Troubleshooting
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Issue

Possible Cause

Suggested Solution

Precipitation in stock solution

Improper dissolution or solvent

evaporation

Ensure complete dissolution
by vortexing and gentle
warming. Use anhydrous
DMSO and store in tightly
sealed vials.

Precipitation in cell culture

media

Poor aqueous solubility

Lower the final concentration
of Sik-IN-3. Ensure the final
DMSO concentration is
sufficient to maintain solubility
but non-toxic to cells. Prepare
fresh working solutions

immediately before use.

Inconsistent experimental
results

Compound degradation

Avoid repeated freeze-thaw
cycles by aliquoting stock
solutions. Store solutions at
the recommended

temperatures.

Cell toxicity

High DMSO concentration or

off-target effects

Ensure the final DMSO
concentration is below 0.5%.
Perform a dose-response
curve to determine the optimal
non-toxic concentration of Sik-
IN-3.

Disclaimer

Sik-IN-3 is for research use only and is not intended for human or veterinary use. The

information provided in these application notes is for guidance only and may require

optimization for specific experimental conditions. Always follow good laboratory practices and

consult relevant safety data sheets before handling any chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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